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Compound of Interest

Compound Name: L-Aspoxicillin trihydrate

CAS No.: 63329-59-9

Cat. No.: B1238003

Get Quote

Executive Summary
Aspoxicillin (ASPC) is a broad-spectrum, semi-synthetic ureidopenicillin derived from

Amoxicillin.[1] Distinguished by its N4-methyl-D-asparaginyl side chain, it exhibits enhanced

stability against beta-lactamases and extended half-life compared to its parent compounds.

This guide details the industrial-grade synthesis and purification of Aspoxicillin Trihydrate,

focusing on the mixed anhydride coupling strategy and isoelectric crystallization engineering.

While enzymatic routes (using Penicillin G Acylase) are standard for the precursor Amoxicillin,

the conversion to Aspoxicillin is predominantly a chemical process due to the complexity of the

asparagine-derived side chain. This guide integrates these "green" precursors with robust

chemical engineering to ensure high purity (>99%) and correct crystal habit (trihydrate).

Molecular Architecture & Retrosynthesis
Aspoxicillin is chemically defined as (2S,5R,6R)-6-[(2R)-2-[(2R)-2-amino-3-

(methylcarbamoyl)propanamido]-2-(4-hydroxyphenyl)acetamido]-3,3-dimethyl-7-oxo-4-thia-1-

azabicyclo[3.2.0]heptane-2-carboxylic acid.
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Retrosynthetic Breakdown
The molecule is constructed from two primary blocks:

The Nucleophile (Core): Amoxicillin Trihydrate (derived enzymatically from 6-APA).[1][2]

The Electrophile (Side Chain): N-(methylcarbamoyl)-D-aspartic acid derivative.

The critical challenge is the chemoselective acylation of the primary amine on the Amoxicillin

side chain without affecting the beta-lactam ring or the phenolic hydroxyl group.
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Figure 1: Retrosynthetic analysis of Aspoxicillin, highlighting the convergence of the modified

D-Aspartic acid side chain and the Amoxicillin core.[1]

Synthesis Protocol: The Semi-Synthetic Route
Phase 1: Side Chain Engineering
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The side chain, N-protected-D-asparagine methylamide, must be synthesized first to prevent

self-polymerization during coupling.[1]

Protocol:

Starting Material: D-Aspartic Acid (D-ASP).[3]

Methylation: React D-ASP with thionyl chloride in methanol to form D-aspartic acid dimethyl

ester hydrochloride.

Aminolysis: Treat with aqueous methylamine (30%) at 0-5°C. This selectively converts the

-ester to the methylamide, yielding D-2-amino-3-(methylcarbamoyl)propionic acid.

Protection (Dane Salt Formation): React with ethyl acetoacetate in alkaline methanol (Dane

salt method) or use Boc-anhydride to protect the

-amino group.[1] The Dane salt (enamine) protection is preferred industrially for its ease of
removal under mild acidic conditions.

Phase 2: Activation and Coupling
Mechanism: Mixed Anhydride Coupling. Rationale: This method minimizes racemization and

allows for low-temperature processing, preserving the sensitive beta-lactam ring of the

Amoxicillin core.

Step-by-Step Methodology:
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Step Reagent/Condition
Critical Process
Parameter (CPP)

Mechanism

1. Activation

Protected Side Chain

+ Isobutyl

Chloroformate (IBCF)

Temp: -15°C to -10°C

Formation of mixed

anhydride

intermediate.

2. Base Addition
N-Methylmorpholine

or Triethylamine

pH control

(anhydrous)

Neutralizes HCl;

drives anhydride

formation.

3. Solubilization

Amoxicillin Trihydrate

+ Triethylamine in

Acetonitrile/Water

Temp: < 5°C

Converts zwitterionic

Amoxicillin to soluble

anionic form.[1]

4. Coupling

Add Amoxicillin

solution to Mixed

Anhydride

Temp: -20°C

0°C

Nucleophilic attack of

Amoxicillin amine on

anhydride.

5.[1] Quenching Water addition Temp: < 5°C
Hydrolyzes unreacted

anhydride.

Phase 3: Deprotection
If the Dane salt (ethyl acetoacetate) protection was used:

Hydrolysis: Adjust pH to ~2.0 using dilute HCl at 0-5°C.

Reaction Time: 30-60 minutes.

Result: The protecting group (ethyl acetoacetate) is cleaved as acetone and ethanol,

releasing the free amine of Aspoxicillin.

Purification & Crystallization Engineering
The isolation of Aspoxicillin Trihydrate is the most critical quality step. The trihydrate form is

thermodynamically stable and essential for shelf-life.
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Mechanism: Isoelectric Precipitation & Antisolvent
Crystallization
Aspoxicillin is amphoteric. Its minimum solubility is at its isoelectric point (pI ~4.5).

Detailed Protocol:

Clarification: Filter the acidic reaction mixture (pH 2.0) through activated carbon to remove

colorants and polymeric impurities.

pH Adjustment (The "Swing"):

Slowly add ammonia water or NaOH (1M) to the filtrate.

Target: pH 4.0 - 4.7.

Note: Rapid addition causes amorphous precipitation. Add slowly to induce nucleation.

Crystallization:

Temperature: Cool to 0-5°C.

Antisolvent: Slowly add Ethanol or Isopropanol (Ratio 1:2 v/v water:alcohol) to decrease

water activity and drive precipitation.

Aging: Stir for 2-4 hours. This "Ostwald Ripening" phase allows small, imperfect crystals to

dissolve and redeposit onto larger, purer trihydrate crystals.

Isolation:

Filter under vacuum.

Wash cake with cold water/ethanol (1:1).

Drying:

Dry at 40-45°C under vacuum.
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Critical: Do not over-dry. The target is the trihydrate.[4][5][6][7][8] Karl Fischer titration

should confirm water content ~10-12%.
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Figure 2: Purification workflow for Aspoxicillin Trihydrate, emphasizing isoelectric focusing and

controlled crystallization.[1]

Analytical Validation (PAT)
To ensure the protocol is self-validating, the following analytical controls must be implemented:

Test Method Acceptance Criteria

Identity FTIR / NMR
Matches Reference Standard

(Aspoxicillin Trihydrate)

Purity
HPLC (C18 Column,

Phosphate buffer/MeOH)
> 99.0% Area

Water Content Karl Fischer Titration
10.0% - 12.0% (Theoretical

Trihydrate: ~10.9%)

Crystal Form
Powder X-Ray Diffraction

(PXRD)

Distinct peaks matching

trihydrate polymorph

Residual Solvents GC (Headspace) Ethanol < 5000 ppm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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